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Compound of Interest

Compound Name: N-Boc-4-piperidinemethanol

Cat. No.: B043165

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the safety profile of chemical reagents is paramount. This guide provides a
detailed overview of the safety information for N-Boc-4-piperidinemethanol (CAS No.
123855-51-6), a key intermediate in organic synthesis.

Synonyms: 1-N-Boc-4-hydroxymethyl-piperidine, 4-Hydroxymethyl-piperidine-1-carboxylic acid
tert-butyl ester[1]

Hazard Identification and Classification

N-Boc-4-piperidinemethanol is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to skin, eye, and respiratory irritation.[2][3]

GHS Pictogram:

l#.GHS Exclamation Mark Pictogram

Signal Word: Warning[2]
Hazard Statements:
e H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]
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o H335: May cause respiratory irritation.[2][3]

Precautionary Statements: A series of precautionary statements are provided to ensure safe

handling and to outline emergency procedures. These include:

e Prevention: P261, P264, P271, P280[2][3]

» Response: P302 + P352, P305 + P351 + P338[3]

The following diagram illustrates the logical flow of GHS classification for this substance.
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Caption: GHS Hazard Classification Workflow for N-Boc-4-piperidinemethanol.

Physical and Chemical Properties

A summary of the key physical and chemical properties of N-Boc-4-piperidinemethanol is

provided in the table below.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H56-1-14.pdf
https://www.fishersci.be/store/msds?partNumber=11362549&countryCode=BE&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H56-1-14.pdf
https://www.fishersci.be/store/msds?partNumber=11362549&countryCode=BE&language=en
https://www.fishersci.be/store/msds?partNumber=11362549&countryCode=BE&language=en
https://www.benchchem.com/product/b043165?utm_src=pdf-body-img
https://www.benchchem.com/product/b043165?utm_src=pdf-body
https://www.benchchem.com/product/b043165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C11H21NOs3 [1114]
Molecular Weight 215.29 g/mol [11[4115]
Off-white to yellowish solid
Appearance [1]
powder
Melting Point 78-82 °C [6]
Purity 297% or 299% (GC) [1][4]

Storage Temperature

0-8°C

[1]

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken.

Exposure Route

First-Aid Measure

Reference

Inhalation

Remove person to fresh air
and keep comfortable for
breathing. If not breathing, give
artificial respiration. Get

medical advice/attention.

[2](3]

Skin Contact

Wash with plenty of soap and
water. Get medical

advice/attention.

[2](3]

Eye Contact

Immediately flush eyes
thoroughly with water for at
least 15 minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.

Get medical attention.

[2](3]

Ingestion

Do NOT induce vomiting. Get
medical attention.

[3]
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The following diagram illustrates the recommended first-aid workflow.
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Caption: First-Aid Measures Workflow for N-Boc-4-piperidinemethanol Exposure.

Handling, Storage, and Personal Protection

Proper handling and storage procedures are crucial to minimize risk.

Handling:

Use only outdoors or in a well-ventilated area.[2]

Avoid breathing dust, mist, or spray.[2]

Wash skin thoroughly after handling.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]
Storage:

e Store in a dry, cool, and well-ventilated place.[3]
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o Keep containers tightly closed.[3]

e Recommended storage temperature is between 0-8°C.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical goggles or safety glasses.[2]

Hand Protection: Protective gloves.[2]

Skin and Body Protection: Wear suitable protective clothing.[2]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[2]

Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions.
o Conditions to Avoid: Heat, sparks, and flame.
e Incompatible Materials: Strong oxidizing agents.[2]

e Hazardous Decomposition Products: Under normal conditions of storage and use,
hazardous decomposition products should not be produced. In case of fire, hazardous
decomposition products may be released.[2]

This guide is intended to provide a comprehensive overview of the safety data for N-Boc-4-
piperidinemethanol. It is essential to consult the full Safety Data Sheet (SDS) from your
supplier before handling this chemical and to ensure that all appropriate safety precautions are
in place. Always handle chemical reagents in a well-ventilated fume hood and wear the
appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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